Cas no 102464-38-0 (1,3,5-Triazine-2,4-diamine, N,N,N'-tributyl-6-(1-piperidinyl)-)

• Product Name: 1,3,5-Triazine-2,4-diamine, N,N,N'-tributyl-6-(1-piperidinyl)-
• CAS No: 102464-38-0
• MF: C₂₀H₃₈N₆
• MW: 362.555923938751
• CID: 1135382
• PubChem ID: 23292944
• Update Time: 2025-04-20

1,3,5-Triazine-2,4-diamine, N,N,N'-tributyl-6-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4-diamine, N,N,N'-tributyl-6-(1-piperidinyl)-
• 2-N,4-N,4-N-tributyl-6-piperidin-1-yl-1,3,5-triazine-2,4-diamine
• DTXSID80632621
• 1,3,5-Triazine-2,4-diamine, N2,N2,N4-tributyl-6-(1-piperidinyl)-
• 102464-38-0
• N~2~,N~2~,N~4~-Tributyl-6-(piperidin-1-yl)-1,3,5-triazine-2,4-diamine
• SCHEMBL7776363
• N2,N2,N4-TRIBUTYL-6-(PIPERIDIN-1-YL)-1,3,5-TRIAZINE-2,4-DIAMINE

• Inchi： 1S/C20H38N6/c1-4-7-13-21-18-22-19(25(14-8-5-2)15-9-6-3)24-20(23-18)26-16-11-10-12-17-26/h4-17H2,1-3H3,(H,21,22,23,24)
• InChI Key： FAJIJSMQIIXMGD-UHFFFAOYSA-N
• SMILES： N1(C2N=C(NCCCC)N=C(N=2)N(CCCC)CCCC)CCCCC1

Computed Properties

• Exact Mass: 362.31614
• Monoisotopic Mass: 362.31579524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 12
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 57.2Ų

Experimental Properties

• PSA: 57.18